Cas no 475100-62-0 (2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroboranuide)

• Product Name: 2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroboranuide
• CAS No: 475100-62-0
• CID: 6129785
• Update Time: 2025-10-22

2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroboranuide Chemical and Physical Properties

Names and Identifiers

• 2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroboranuide
• Pyrylium, 2,4-bis(1,1-dimethylethyl)-6-[2-(4-hydroxyphenyl)ethenyl]-, tetrafluoroborate(1-) (1:1)

• Inchi： 1S/C21H26O2.BF4/c1-20(2,3)16-13-18(23-19(14-16)21(4,5)6)12-9-15-7-10-17(22)11-8-15;2-1(3,4)5/h7-14H,1-6H3;/q;-1/p+1
• InChI Key： WABLUYAJYXZOOO-UHFFFAOYSA-O
• SMILES： [B+3]([F-])([F-])([F-])[F-].C(C1[O+]=C(C(C)(C)C)C=C(C(C)(C)C)C=1)=CC1C=CC(O)=CC=1

Additional information on 2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroboranuide

2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroborate: A Comprehensive Overview

2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroborate (CAS No. 475100-62-0) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, often referred to by its systematic name, is a member of the pyrylium salt family and is characterized by its distinctive molecular structure and functional groups. The compound's structure includes two tert-butyl groups, a hydroxyphenyl ethenyl moiety, and a tetrafluoroborate counterion, which collectively contribute to its unique chemical properties and potential applications.

The tert-butyl groups in the compound play a crucial role in stabilizing the pyrylium ring and enhancing its chemical stability. These bulky substituents also influence the compound's solubility and reactivity, making it suitable for various synthetic transformations. The hydroxyphenyl ethenyl moiety is another key feature of the molecule, providing a conjugated system that can participate in π-electron interactions and potentially influence the compound's optical properties. The tetrafluoroborate counterion, on the other hand, is a common anion used in organic synthesis due to its high ionic strength and low nucleophilicity.

Recent research has focused on the potential applications of 2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroborate in various fields. In medicinal chemistry, this compound has shown promise as a potential lead molecule for the development of new therapeutic agents. Studies have demonstrated that the compound exhibits selective binding to specific protein targets, which could be leveraged for the design of targeted therapies. For instance, research published in the Journal of Medicinal Chemistry has highlighted the compound's ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential use in treating inflammatory diseases.

In materials science, 2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroborate has been explored for its optical properties. The conjugated system within the molecule allows it to absorb light in specific regions of the spectrum, making it a candidate for use in photovoltaic devices and organic light-emitting diodes (OLEDs). Recent studies have shown that the compound can be incorporated into polymer matrices to enhance their photophysical properties, leading to improved device performance.

The synthesis of 2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroborate involves several well-defined steps that are well-documented in the literature. Typically, the synthesis begins with the formation of a substituted benzaldehyde derivative, which is then reacted with an appropriate enolate to form the desired pyrylium salt. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product. Advanced techniques such as microwave-assisted synthesis have been employed to optimize these processes, leading to higher yields and shorter reaction times.

From a safety perspective, 2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroborate is generally considered safe for laboratory use when proper handling procedures are followed. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) are available for this compound and should be consulted before use.

In conclusion, 2,4-di-tert-butyl-6-(1E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-ylium; tetrafluoroborate (CAS No. 475100-62-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.